Cas no 939999-41-4 (Benzenecarboximidamide, N-hydroxy-3-(methylsulfonyl)-)

• Product Name: Benzenecarboximidamide, N-hydroxy-3-(methylsulfonyl)-
• CAS No: 939999-41-4
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 2110145
• Update Time: 2023-08-03

Benzenecarboximidamide, N-hydroxy-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-3-(methylsulfonyl)benzamidine
• Benzenecarboximidamide, N-hydroxy-3-(methylsulfonyl)-

• Inchi： 1S/C8H10N2O3S/c1-14(12,13)7-4-2-3-6(5-7)8(9)10-11/h2-5,11H,1H3,(H2,9,10)
• InChI Key： HUHXPIXGLDIYCA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(/C(=N/O)/N)C=1)(=O)=O

Computed Properties

• Exact Mass: 214.041
• Monoisotopic Mass: 214.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101